Cas no 755-25-9 (Perfluorohexene-1)

• Product Name: Perfluorohexene-1
• CAS No: 755-25-9
• MF: C₆F₁₂
• MW: 300.045043945313
• MDL: MFCD04038339
• CID: 568614
• PubChem ID: 69786
• Update Time: 2025-05-19

Perfluorohexene-1 Chemical and Physical Properties

Names and Identifiers

• 1-Hexene,1,1,2,3,3,4,4,5,5,6,6,6-dodecafluoro-
• 1,1,2,3,3,4,4,5,5,6,6,6-dodecafluorohex-1-ene
• PERFLUOROHEX-1-ENE
• Perfluorohexene-1
• 1,1,2,3,3,4,4,5,5,6,6,6-dodecafluoro-1-hexene
• Dodecafluor-hex-1-en
• dodecafluoro-hex-1-ene
• EINECS 212-047-6
• perfluoro-1-hexene
• SCHEMBL59848
• DTXSID00226440
• FT-0676888
• 755-25-9
• NS00019237
• A838444
• RMHCWMIZBMGHKV-UHFFFAOYSA-N
• perfluorohexene
• AKOS016015487
• MFCD04038339
• 1,1,2,3,3,4,4,5,5,6,6,6-dodecakis(fluoranyl)hex-1-ene

• MDL： MFCD04038339
• Inchi： 1S/C6F12/c7-1(2(8)9)3(10,11)4(12,13)5(14,15)6(16,17)18
• InChI Key： RMHCWMIZBMGHKV-UHFFFAOYSA-N
• SMILES： FC(C(/C(=C(\F)/F)/F)(F)F)(C(C(F)(F)F)(F)F)F

Computed Properties

• Exact Mass: 299.98100
• Monoisotopic Mass: 299.980838
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• XLogP3: 3.9

Experimental Properties

• Density: 1.8014 (rough estimate)
• Boiling Point: 57°C
• Flash Point: 0°C
• Refractive Index: 1.2584 (estimate)
• PSA: 0.00000
• LogP: 4.53220

Perfluorohexene-1 Security Information

• Hazard Statement： Irritant
• Safety Instruction： S23; S24/25
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Vinyl halides Vinyl fluorides

Additional information on Perfluorohexene-1

Recent Advances in the Study of Perfluorohexene-1 (CAS: 755-25-9) in Chemical Biomedicine

Perfluorohexene-1 (CAS: 755-25-9) has recently garnered significant attention in the field of chemical biomedicine due to its unique physicochemical properties and potential applications in drug delivery, imaging, and therapeutic interventions. This research briefing synthesizes the latest findings on this compound, focusing on its synthesis, characterization, and biomedical applications as reported in recent peer-reviewed literature and industry reports.

Recent studies have highlighted the role of Perfluorohexene-1 as a fluorinated olefin with exceptional stability and biocompatibility, making it a promising candidate for use in contrast agents for medical imaging, particularly in magnetic resonance imaging (MRI) and ultrasound. Researchers have also explored its utility in targeted drug delivery systems, where its hydrophobic and lipophobic properties enable controlled release mechanisms. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that Perfluorohexene-1-based nanoparticles exhibited enhanced tumor-targeting efficiency and reduced off-target effects in preclinical models.

In addition to its biomedical applications, advancements in the synthetic pathways for Perfluorohexene-1 have been reported. A team at the University of Tokyo developed a novel catalytic method for its production, achieving higher yields and purity compared to traditional methods. This breakthrough, detailed in ACS Catalysis, underscores the potential for scalable manufacturing, which is critical for clinical translation. Furthermore, computational studies have provided insights into the molecular interactions of Perfluorohexene-1 with biological targets, aiding in the design of next-generation fluorinated therapeutics.

Despite these promising developments, challenges remain. Regulatory considerations, long-term toxicity profiles, and environmental impact assessments are areas requiring further investigation. A 2024 review in Chemical Research in Toxicology emphasized the need for comprehensive safety evaluations, particularly given the persistence of perfluorinated compounds in biological systems. Collaborative efforts between academia and industry are essential to address these gaps and unlock the full potential of Perfluorohexene-1 in biomedicine.

In conclusion, Perfluorohexene-1 (CAS: 755-25-9) represents a versatile and innovative tool in chemical biomedicine, with applications spanning imaging, drug delivery, and beyond. Continued research and interdisciplinary collaboration will be pivotal in translating these discoveries into clinical and industrial advancements.